Cas no 1345118-52-6 ((1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid)

• Product Name: (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid
• CAS No: 1345118-52-6
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.017542123795
• CID: 5822890
• PubChem ID: 58486810
• Update Time: 2025-06-15

(1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(1-Methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid
• (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid
• 1345118-52-6
• SCHEMBL10201568
• EN300-1702785

• Inchi： 1S/C10H11BN2O2/c1-13-10(11(14)15)7-9(12-13)8-5-3-2-4-6-8/h2-7,14-15H,1H3
• InChI Key： CNRWTEMHIJEHTF-UHFFFAOYSA-N
• SMILES： B(C1N(C)N=C(C2=CC=CC=C2)C=1)(O)O

Computed Properties

• Exact Mass: 202.0913578g/mol
• Monoisotopic Mass: 202.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.8±47.0 °C(Predicted)
• pka: 7.72±0.58(Predicted)

Additional information on (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid

Introduction to (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic Acid and Its Significance in Modern Chemical Biology

(1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid, with the CAS number 1345118-52-6, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable tool in the development of innovative therapeutic agents and research methodologies.

The molecular structure of (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid consists of a pyrazole core substituted with a methyl group at the 1-position and a phenyl group at the 3-position, further functionalized with a boronic acid moiety at the 5-position. This particular arrangement imparts distinct chemical and biological characteristics, making it particularly useful in various applications ranging from drug discovery to material science.

Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been leveraged in the development of various diagnostic tools and therapeutic agents. The boronic acid functional group in (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid allows for interactions with carbohydrates and other polyhydroxy compounds, which is crucial in the study of glycosylation processes and the development of anti-glycation agents.

Recent advancements in the field of chemical biology have highlighted the importance of boronic acid derivatives in modulating enzyme activity and cellular processes. The pyrazole ring in (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid serves as a versatile scaffold for further derivatization, enabling researchers to design molecules with tailored biological activities. This flexibility has been exploited in the development of inhibitors targeting various enzymes, including those involved in metabolic pathways and signal transduction.

One of the most notable applications of (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid is in the realm of protease inhibition. Boronic acids have been successfully employed as inhibitors of proteases such as carbonic anhydrase and beta-secretase, which are implicated in conditions like Alzheimer's disease and cancer. The unique structural features of this compound allow it to bind tightly to the active sites of these enzymes, effectively inhibiting their activity.

In addition to its role in drug development, (1-methyl-3-phenyl-1H-pyrazol-5-yl)boronic acid has found utility in materials science. Its ability to form stable complexes with metals makes it a valuable component in the synthesis of metal organic frameworks (MOFs) and other advanced materials. These materials have applications ranging from catalysis to gas storage, showcasing the broad utility of this compound.

The synthesis of (1-methyl-3-phenyl-1H-pyrazol-5-yboryl)boronic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyrazole core. These methods ensure high yield and purity, which are essential for biological applications.

Recent studies have also explored the use of (1-methyl-benzenesulfonylpyrazol-boryl)boronic acid as a building block for more complex molecules. By incorporating this boronic acid derivative into larger scaffolds, researchers have been able to develop novel compounds with enhanced biological activity. This approach underscores the importance of versatile intermediates like this one in driving innovation in pharmaceutical research.

The pharmacological potential of derivatives like (1-methyl-benzenesulfonylpyrazol-boryl)boronic acid continues to be explored through both preclinical and clinical studies. Initial findings suggest that these compounds may have therapeutic benefits in treating a variety of diseases, including those related to inflammation and metabolic disorders. As research progresses, it is expected that more applications will be uncovered, further solidifying their role as key players in modern medicine.

The chemical properties of (methyl-(3-phenoxy)-pyrazol-boryl)boronic acid, particularly its reactivity and stability, make it an ideal candidate for various biochemical assays. Its ability to participate in reversible binding interactions has been utilized in high-throughput screening (HTS) campaigns to identify new drug candidates. These assays rely on the compound's ability to form stable complexes with target proteins, providing valuable information about potential drug interactions.

The impact of advancements like those involving (methyl-(3-phenoxy)-pyrazol-boryl)boronic acid extends beyond academic research. The pharmaceutical industry has taken notice of these developments, leading to increased investment in boronic acid derivatives for drug discovery programs. This trend highlights the growing recognition of these compounds as important tools for developing next-generation therapeutics.

In conclusion, (methyl-(3-phenoxy)-pyrazol-boryl)boronic acid represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset for researchers working on drug discovery, material science, and biochemical assays. As our understanding of its properties continues to grow, it is likely that we will see even more innovative uses emerge from this remarkable compound.